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Compound of Interest

Compound Name:
2,4-Dimethylthiazole-5-carboxylic

acid

Cat. No.: B157390 Get Quote

Technical Data Sheet: 2,4-Dimethylthiazole-5-
carboxylic Acid
Introduction

This document provides core physicochemical properties of 2,4-Dimethylthiazole-5-
carboxylic acid, a heterocyclic compound utilized as a building block in chemical synthesis.[1]

It is recognized for its applications in the development of pharmaceuticals and agrochemicals.

[2] This guide is intended for researchers, scientists, and professionals in drug development

and materials science.

Physicochemical Properties
The fundamental molecular characteristics of 2,4-Dimethylthiazole-5-carboxylic acid have

been determined and are summarized below.
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Property Value Source

Molecular Formula C6H7NO2S [1][2][3][4]

Molecular Weight 157.19 g/mol [1][2][3][4]

CAS Number 53137-27-2 [3][4]

Appearance White powder / solid [2][4]

Melting Point 232-238 °C [2][4]

Structural Information
The relationship between the compound and its primary molecular identifiers is illustrated in the

diagram below.
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Figure 1: Core molecular properties of 2,4-Dimethylthiazole-5-carboxylic acid.

Experimental Protocols
The molecular weight and formula presented in this document are calculated based on the

elemental composition derived from the compound's structure. These values are standard

references and are not determined through recurring experimental procedures. They are

confirmed through techniques such as mass spectrometry and elemental analysis during initial

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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